Cas no 4152-09-4 (N-Benzylethylenediamine)

• Product Name: N-Benzylethylenediamine
• CAS No: 4152-09-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD00041896
• CID: 44796
• PubChem ID: 77801
• Update Time: 2025-04-18

N-Benzylethylenediamine Chemical and Physical Properties

Names and Identifiers

• N1-Benzylethane-1,2-diamine
• N-(2-Aminoethyl)-N-benzylamine
• N-Benzylethylenediamine
• N'-benzylethane-1,2-diamine
• 1,2-Ethanediamine,N-(phenylmethyl)- (9CI)
• Ethylenediamine, N-benzyl- (6CI,7CI,8CI)
• 1-Amino-2-(N-benzylamino)ethane
• N-(Phenylmethyl)-1,2-ethanediamine
• N-Benzyl-1,2-diaminoethane
• N-Benzyl-1,2-ethanediamine
• N-Benzyl-1,2-ethylenediamine
• N-Benzylethanediamine
• NSC 18480
• Ethylenediamine, N-benzyl-
• 1,2-Ethanediamine, N-(phenylmethyl)-
• (2-aminoethyl)(benzyl)amine
• 2-Benzylaminoethylamine
• 2-(benzylamino)ethylamine
• 6SY1AQX8QS
• N-benzylethane-1,2-diamine
• 1,2-Ethanediamine, N1-(phenylmethyl)-
• (2-aminoethyl)benzylamine
• NSC18480
• benzylethylenediamine
• Monobenzylethylendiamine
• n-benzyl ethylenediamine
• A
• CS-W010968
• 1, N-(phenylmethyl)-
• N-(phenylmethyl)ethane-1,2-diamine
• MFCD00041896
• SB76284
• BENZYLPENICILLIN (BENZATHINE) TETRAHYDRATE IMPURITY A [EP IMPURITY]
• DTXSID9063322
• NS00022164
• N1-benzyl-ethane-1,2-diamine
• N-(Phenylmethyl)ethylene diamine
• n(phenylmethyl)-1,2-ethanediamine
• 1-BOC-3-(2-MORPHOLIN-4-YL-ETHYLAMINO)-AZETIDINE
• NSC-18480
• EINECS 223-984-5
• ACYBVNYNIZTUIL-UHFFFAOYSA-
• 1-Benzyl-1,4-diazabutane
• Benzathine Benzylpenicillin EP Impurity A
• Benzylpenicillin Benzathine Imp. A (EP); Monobenzylethylendiamine; Benzylpenicillin Benzathine Impurity A
• BENZATHINE BENZYLPENICILLIN IMPURITY A [EP IMPURITY]
• N-Benzylethylenediamine, 97%
• N-Benzyl-ethane-1,2-diamine
• SCHEMBL167415
• B1106
• UNII-6SY1AQX8QS
• 4152-09-4
• AS-12385
• AKOS001426230
• A825579
• W-106304
• InChI=1/C9H14N2/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,11H,6-8,10H2
• EN300-19993
• AM807114
• ALBB-007205
• ethane, 1-amino-2-benzylamino-
• STK395000
• BBL027980

• MDL： MFCD00041896
• Inchi： 1S/C9H14N2/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,11H,6-8,10H2
• InChI Key： ACYBVNYNIZTUIL-UHFFFAOYSA-N
• SMILES： N(CCN)CC1C=CC=CC=1
• BRN： 907505

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1 g/mL at 25 °C(lit.)
• Boiling Point: 162 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.54(lit.)
• Water Partition Coefficient: Negligible
• PSA: 38.05000
• LogP: 1.82610
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: negligible

N-Benzylethylenediamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides